Cas no 736956-51-7 (2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: 2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 736956-51-7
• MF: C₁₂H₆Cl₃NO₃S
• MW: 350.604938983917
• CID: 6412859
• PubChem ID: 2365093
• Update Time: 2023-12-27

2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• EN300-26603106
• Z16552394
• 736956-51-7
• AKOS033509704
• CHEMBL1468527
• HMS2597L08
• HMS3379E14
• SMR000260118
• MLS000391081

• Inchi： 1S/C12H6Cl3NO3S/c13-6-1-3-9(14)16-11(6)12(18)19-5-7(17)8-2-4-10(15)20-8/h1-4H,5H2
• InChI Key： CRTCMCPSNZPLRS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(C1=CC=C(S1)Cl)=O)Cl

Computed Properties

• Exact Mass: 348.913397g/mol
• Monoisotopic Mass: 348.913397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids